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Compound of Interest

Compound Name: 5,5-Dibromobarbituric acid

Cat. No.: B1329663 Get Quote

This technical guide provides a comprehensive overview of 5,5-Dibromobarbituric acid,

tailored for researchers, scientists, and professionals in the field of drug development. This

document details its chemical identifiers, physicochemical properties, and known applications,

presenting data in a clear and accessible format.

Core Chemical Data and Identifiers
5,5-Dibromobarbituric acid is a halogenated derivative of barbituric acid. For ease of

reference and accurate identification, its key identifiers and properties are summarized in the

table below.
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Identifier Type Value

CAS Number 511-67-1

IUPAC Name 5,5-dibromo-1,3-diazinane-2,4,6-trione

Synonyms
5,5-Dibromopyrimidine-2,4,6(1H,3H,5H)-trione,

Dibromin

Molecular Formula C₄H₂Br₂N₂O₃

Molecular Weight 285.88 g/mol

EC Number 208-131-7

PubChem CID 94877

InChI
InChI=1S/C4H2Br2N2O3/c5-4(6)1(9)7-3(11)8-

2(4)10/h(H2,7,8,9,10,11)

InChIKey AMATXUCYHHHHHB-UHFFFAOYSA-N

SMILES C1(=O)C(C(=O)NC(=O)N1)(Br)Br

Melting Point 240-242 °C (decomposes)

Physical State Solid

Experimental Protocols
While a highly detailed, step-by-step synthesis protocol for 5,5-Dibromobarbituric acid is not

readily available in the public domain, the established method involves the direct bromination of

barbituric acid. The general procedure is outlined below.

General Synthesis of 5,5-Dibromobarbituric Acid

The synthesis is typically achieved through the reaction of barbituric acid with bromine.

Reactants: Barbituric acid and a brominating agent (e.g., liquid bromine).

Solvent: A suitable solvent such as glacial acetic acid is often used.

Procedure Outline:
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Barbituric acid is dissolved or suspended in the chosen solvent.

The brominating agent is added, often cautiously due to the reactivity of bromine.

The reaction mixture is stirred, potentially with heating, for a duration sufficient to allow for

the dibromination at the 5-position of the barbituric acid ring.

Upon completion of the reaction, the product, 5,5-Dibromobarbituric acid, may

precipitate from the solution.

The solid product is then isolated by filtration, washed to remove impurities, and dried.

Applications and Logical Relationships
5,5-Dibromobarbituric acid is utilized in several areas of chemical and biological research. Its

applications stem from its reactive nature as a chemical cross-linker and its biological activities.
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Click to download full resolution via product page

Known applications of 5,5-Dibromobarbituric acid.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis of 5,5-
Dibromobarbituric acid based on the bromination of barbituric acid.
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Generalized workflow for the synthesis of 5,5-Dibromobarbituric acid.
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Biological Activity
5,5-Dibromobarbituric acid has been shown to exhibit several biological effects. It has been

identified as a potent inhibitor of ovary function, leading to reduced fertility.[1] Additionally, it has

demonstrated the ability to inhibit the growth of cancer cells.[1] In cell culture studies, its

application has been associated with a reduction in the production of reactive oxygen species

and an improvement in metabolic disorders.[1] The precise molecular mechanisms underlying

these activities are a subject for further research. Due to its biological effects, it is a compound

of interest in drug development and biomedical research.

Safety and Handling
5,5-Dibromobarbituric acid is classified as a corrosive substance. It can cause severe skin

burns and eye damage. Appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, should be worn when handling this compound. It should be

used in a well-ventilated area or under a fume hood. For detailed safety information, refer to

the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329663?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

